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Compound of Interest

Compound Name: Pyrazine-2-sulfinic acid

Cat. No.: B15059493

An In-Depth Technical Guide to Pyrazine-2-
sulfinic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrazine-2-sulfinic acid, a distinct heterocyclic compound, holds potential for exploration
within pharmaceutical and chemical research. This technical guide serves as a foundational
resource, consolidating available data on its chemical identity. At present, detailed experimental
protocols and comprehensive biological studies specifically concerning Pyrazine-2-sulfinic
acid are not extensively documented in publicly accessible literature. This guide, therefore,
presents the confirmed chemical properties and provides a generalized framework for potential
synthetic approaches and areas of investigation based on the chemistry of related pyrazine
and sulfinic acid derivatives.

Chemical Identity and Properties

Pyrazine-2-sulfinic acid is identified by the Chemical Abstracts Service (CAS) number
1195873-57-4. Its molecular structure and key identifiers are summarized in the table below.
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Property Value

CAS Number 1195873-57-4[1]
Molecular Formula CaHaN2025[1]
Molecular Weight 144.15 g/mol

Canonical SMILES

C1=CN=C(C=N1)S(=0)O

InChl Key

Not available

Potential Synthetic Pathways

While specific, validated experimental protocols for the synthesis of Pyrazine-2-sulfinic acid
are not readily available in the literature, a potential synthetic route can be conceptualized
based on established methods for the preparation of heteroaromatic sulfinic acids. A plausible

approach involves the reduction of a corresponding sulfonyl halide. The following diagram

illustrates a generalized workflow for such a synthesis.

(Z—Chloropyrazine)

Oxidative Chlorosulfonation

l

Pyrazine-2-sulfonyl chloride

(Pyrazine—Z—squinic acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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